Cas no 916486-04-9 (Ethyl 2-(2-chloropyrimidin-4-yl)-1H-indole-5-carboxylate)

• Product Name: Ethyl 2-(2-chloropyrimidin-4-yl)-1H-indole-5-carboxylate
• CAS No: 916486-04-9
• MF: C₁₅H₁₂ClN₃O₂
• MW: 301.727682113647
• MDL: MFCD28101736
• CID: 2092414
• PubChem ID: 59800134
• Update Time: 2025-05-24

Ethyl 2-(2-chloropyrimidin-4-yl)-1H-indole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(2-chloropyrimidin-4-yl)-1H-indole-5-carboxylate
• AKOS024262461
• XHXCZVZHEROYPU-UHFFFAOYSA-N
• SCHEMBL4893442
• 1H-Indole-5-carboxylic acid, 2-(2-chloro-4-pyrimidinyl)-, ethyl ester
• 916486-04-9
• DB-211209
• Ethyl2-(2-chloropyrimidin-4-yl)-1H-indole-5-carboxylate

• MDL： MFCD28101736
• Inchi： 1S/C15H12ClN3O2/c1-2-21-14(20)9-3-4-11-10(7-9)8-13(18-11)12-5-6-17-15(16)19-12/h3-8,18H,2H2,1H3
• InChI Key： XHXCZVZHEROYPU-UHFFFAOYSA-N
• SMILES： ClC1=NC=CC(C2=CC3C=C(C(=O)OCC)C=CC=3N2)=N1

Computed Properties

• Exact Mass: 301.0618043g/mol
• Monoisotopic Mass: 301.0618043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 67.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids

Additional information on Ethyl 2-(2-chloropyrimidin-4-yl)-1H-indole-5-carboxylate

Ethyl 2-(2-chloropyrimidin-4-yl)-1H-indole-5-carboxylate (CAS No. 916486-04-9): A Comprehensive Overview

Ethyl 2-(2-chloropyrimidin-4-yl)-1H-indole-5-carboxylate, identified by its CAS number 916486-04-9, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This compound belongs to the class of heterocyclic molecules, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule integrates two key pharmacophoric units: the indole moiety and the chloropyrimidine scaffold, making it a promising candidate for further investigation in medicinal chemistry.

The Ethyl 2-(2-chloropyrimidin-4-yl)-1H-indole-5-carboxylate structure exhibits a unique combination of electronic and steric properties that contribute to its potential interactions with biological targets. The indole ring, known for its presence in numerous bioactive natural products and pharmaceuticals, provides a versatile platform for further functionalization. In contrast, the chloropyrimidine component introduces a region of high electrophilicity, which can be exploited for covalent binding to biological macromolecules.

In recent years, there has been a surge in research focused on developing novel small molecules with antitumor, anti-inflammatory, and antimicrobial properties. The Ethyl 2-(2-chloropyrimidin-4-yl)-1H-indole-5-carboxylate compound has emerged as a compound of interest in these efforts due to its structural features that suggest potential activity against various diseases. Specifically, the chloropyrimidine moiety has been shown to exhibit inhibitory effects on kinases and other enzymes involved in cancer progression, while the indole ring can modulate immune responses and reduce inflammation.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The combination of the indole and chloropyrimidine units provides multiple sites for chemical modification, allowing researchers to fine-tune its pharmacological profile. This flexibility has led to several derivative compounds being explored in preclinical studies, demonstrating various biological activities ranging from cytotoxicity to immunomodulation.

The synthesis of Ethyl 2-(2-chloropyrimidin-4-yl)-1H-indole-5-carboxylate involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The key synthetic steps typically include condensation reactions between appropriately substituted indole derivatives and chloropyrimidine precursors, followed by esterification to introduce the ethyl carboxylate group. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications.

Recent studies have highlighted the importance of understanding the molecular interactions between small molecules like Ethyl 2-(2-chloropyrimidin-4-yl)-1H-indole-5-carboxylate and their biological targets. Computational chemistry approaches, such as molecular docking and molecular dynamics simulations, have been employed to predict binding affinities and identify key residues involved in receptor interactions. These computational methods complement experimental techniques like X-ray crystallography and NMR spectroscopy, providing a comprehensive view of how the compound interacts with biological systems.

The pharmacokinetic properties of Ethyl 2-(2-chloropyrimidin-4-yl)-1H-indole-5-carboxylate are also areas of active investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its therapeutic potential. Preliminary studies suggest that this compound exhibits favorable pharmacokinetic profiles in animal models, with reasonable bioavailability and moderate metabolic clearance rates. These findings are encouraging for further development towards clinical applications.

In conclusion, Ethyl 2-(2-chloropyrimidin-4-yl)-1H-indole-5-carboxylate (CAS No. 916486-04-9) represents a promising compound in pharmaceutical research due to its unique structural features and potential biological activities. The integration of the indole and chloropyrimidine moieties offers a rich scaffold for further chemical exploration and drug development. As research continues to uncover new therapeutic targets and mechanisms, compounds like this are poised to play a significant role in addressing unmet medical needs.